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Welcome to the Technical Support Center. This resource is designed to provide researchers,
scientists, and drug development professionals with clear and concise answers to common
questions encountered during the publication process. Our guides and FAQs are formatted to
help you resolve specific issues efficiently.

Frequently Asked Questions (FAQs)
Topic: Post-Publication Corrections

Question: How long after publication can a corrigendum be submitted?
Answer:

There is generally no strict, universal deadline for submitting a corrigendum to a scientific
journal. The guiding principle, as emphasized by organizations like the International Committee
of Medical Journal Editors (ICMJE), is that corrections to the scholarly record should be made
as soon as possible after an error is discovered[1]. The primary goal is to ensure the integrity
and accuracy of the published literature.

However, the timeframe and feasibility of submitting a corrigendum can be influenced by
several factors:
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» Journal Policies: While many journals do not specify a hard deadline, it is crucial to consult
the specific journal's "Instructions for Authors" or "Correction Policy" for any stated time
limits. Some journals may have internal guidelines that influence the decision-making
process.

o Age of the Publication: For older articles (e.g., more than 10 years old), editors may be less
inclined to publish a corrigendum if the error is minor and unlikely to have a significant
impact on current scientific understanding or practice[1].

o Nature of the Error: The urgency and necessity of a corrigendum depend on the severity of
the error. Errors that affect the interpretation of data, the scientific conclusions, or the overall
validity of the study are typically considered for correction regardless of the time elapsed
since publication. Minor typographical errors that do not alter the meaning of the work may
not warrant a formal corrigendum[2][3].

» Discretion of the Editor: Ultimately, the decision to issue a corrigendum lies with the
journal's editor[4][5]. The editor, often in consultation with the authors and sometimes peer
reviewers, will assess the impact of the error and determine the most appropriate course of
action.

Data on Corrigendum Submission Timeframes

While most journals do not publish explicit deadlines for corrigendum submissions, some
provide timelines for related processes. The data below is illustrative of timeframes that may be
encountered in journal correction policies.
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Journal/Publisher Policy
Example

Stated Timeframe

Context of Timeframe

International Journal of Care

Scholars

30 days (extendable up to 3

months)

For authors to resubmit a
manuscript with required
corrections after notification
from the journal (pre-

publication)[6].

Journal of Pharmaceutical

Research International

Within 30 days of online

publication

For authors to request
corrections for errors
introduced during the

production process (Errata).

Anonymous Journal Policy
(from COPE case)

Within 3 months of publication

For the submission of
"comments" on a published

article by readers[7].

Experimental Protocols
Hypothetical Scenario: Correcting a Western Blot Figure
in a Published Paper

A common reason for a corrigendum is the inadvertent use of an incorrect or duplicated lane
in a Western blot figure. The following protocol outlines the steps to validate the correct data for

a corrigendum submission.

Objective: To repeat a key Western blot experiment to generate a corrected figure for a
corrigendum, ensuring the new data is robust and accurately represents the intended

experiment.
Methodology:

e Sample Preparation:

o Retrieve the original protein lysates stored at -80°C that were used for the initial
publication. If original lysates are unavailable, re-isolate protein from the same cell line or

tissue type, following the exact protocol described in the original manuscript.
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o Quantify protein concentration using a BCA assay to ensure equal loading.

o SDS-PAGE and Western Blotting:

o Load 20 pg of protein per lane on a 10% SDS-polyacrylamide gel. Include a molecular
weight marker.

o Run the gel at 100V for 90 minutes.
o Transfer proteins to a PVDF membrane at 350 mA for 75 minutes.

o Block the membrane with 5% non-fat milk in Tris-buffered saline with 0.1% Tween 20
(TBST) for 1 hour at room temperature.

o Incubate the membrane overnight at 4°C with the primary antibody (e.g., anti-phospho-
AKT, 1:1000 dilution) as used in the original publication.

o Wash the membrane three times with TBST for 10 minutes each.

o Incubate with the appropriate HRP-conjugated secondary antibody (1:5000 dilution) for 1
hour at room temperature.

o Wash the membrane three times with TBST for 10 minutes each.
e Chemiluminescent Detection:
o Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

o Capture the image using a digital imaging system. Ensure the image is not overexposed to
allow for accurate densitometry.

e Loading Control:
o Strip the membrane by incubating with a stripping buffer for 30 minutes at 50°C.
o Wash thoroughly and re-block the membrane.

o Probe for a loading control protein (e.g., B-actin or GAPDH) using the same procedure as
above.
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o Data Analysis and Documentation:

o Perform densitometry analysis on the bands for the protein of interest and the loading
control.

o Compile the new, correctly labeled figure.
o Write a detailed legend for the new figure.

o Document all steps of the repeated experiment, including antibody catalog numbers, lot
numbers, and instrument settings. This documentation should be provided to the journal
along with the corrigendum request.

Visualizations
Signaling Pathway Diagram

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b026392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Corrigendum for a Hypothetical Kinase Pathway
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Caption: A hypothetical signaling pathway that might be the subject of a corrigendum.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b026392?utm_src=pdf-body-img
https://www.benchchem.com/product/b026392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Experimental Workflow Diagram
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Caption: The general workflow for submitting a corrigendum to a journal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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